N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(6-acetyl-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H16N4O3S2/c1-9(23)22-5-4-11-14(7-22)27-18(15(11)16(19)24)21-17(25)10-2-3-12-13(6-10)26-8-20-12/h2-3,6,8H,4-5,7H2,1H3,(H2,19,24)(H,21,25)
• InChI Key: XXICEJSQPDOGCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C18H16N4O3S2
• Molecular Weight: 400.5 g/mol

Description

N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H16N4O3S2 and its molecular weight is 400.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

The scientific research around N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide predominantly focuses on the synthesis of novel derivatives and their potential applications. Studies have explored the synthesis of various heterocyclic compounds, including tetrahydropyrimidine-thione derivatives, thiazolo[3,2-a]pyrimidines, and benzothiazepine derivatives, highlighting the chemical versatility and potential for further functionalization of related compounds (Fadda et al., 2013). Similarly, the preparation of thieno[2,3-b]pyridine-carboxamides and related fused systems has been demonstrated, underscoring the structural diversity achievable through synthetic chemistry (Bakhite et al., 2005).

Biological and Pharmacological Exploration

The exploration of biological and pharmacological activities is a crucial application of such compounds. Thiopeptide antibiotics, for example, represent a class of sulfur-containing cyclic peptides with notable biological properties, including activity against MRSA and malaria. The total synthesis of thiopeptide natural products, such as amythiamicin D, has been achieved, offering insights into potential therapeutic applications (Hughes et al., 2005). Additionally, studies have identified compounds with significant antiproliferative activity and the capacity to induce apoptosis, suggesting potential for cancer therapy applications (Sarhan et al., 2010).

Chemical Synthesis and Material Science

In material science, the synthesis of novel chemical entities from such compounds extends to the development of new materials with potential applications in various fields. The synthesis and characterization of benzothiazoles and thiazolopyridines through methods like TEMPO-catalyzed electrochemical C–H thiolation exemplify the role of these compounds in facilitating the development of pharmaceuticals and organic materials (Qian et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors, contributing to their diverse biological activities .

Mode of Action

It’s worth noting that compounds with similar structures have been shown to cause significant and dose-dependent changes in cell cycle phases .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The optimization of potency, efficacy, and pharmacokinetic profile of similar compounds has been described .

Result of Action

Similar compounds have been shown to cause significant and dose-dependent changes in cell cycle phases .